Cas no 1251620-66-2 (N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide)

• Product Name: N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• CAS No: 1251620-66-2
• MF: C₂₀H₁₆ClFN₄O₂S
• MW: 430.883045196533
• CID: 5857489
• PubChem ID: 49666178
• Update Time: 2025-11-01

N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N-(2-chlorobenzyl)-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251620-66-2
• CHEMBL4513734
• F3406-8558
• N-(2-chlorobenzyl)-N-(4-fluorophenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021882495

• Inchi： 1S/C20H16ClFN4O2S/c1-14-23-24-20-11-10-18(13-25(14)20)29(27,28)26(17-8-6-16(22)7-9-17)12-15-4-2-3-5-19(15)21/h2-11,13H,12H2,1H3
• InChI Key： DCEWGCCBIGCZOG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=C(S(N(CC1=CC=CC=C1Cl)C1=CC=C(F)C=C1)(=O)=O)C=C2

Computed Properties

• Exact Mass: 430.0666528g/mol
• Monoisotopic Mass: 430.0666528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

Professional Introduction to N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide (CAS No. 1251620-66-2)

N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1251620-66-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate arrangement of atoms within its molecular framework, including the presence of a triazolopyridine core and sulfonamide functional group, makes it a subject of intense study for potential therapeutic applications.

The structural composition of N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is characterized by several key features that contribute to its pharmacological relevance. The triazolopyridine scaffold is a well-known motif in medicinal chemistry, often associated with compounds that exhibit kinase inhibition and anti-inflammatory properties. The presence of a chloro substituent at the 2-position of the phenyl ring and a fluorine atom at the 4-position of another phenyl ring introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies suggest that N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide may interact with various biological targets, including protein kinases and transcription factors. These interactions are believed to underlie its potential therapeutic effects in conditions such as cancer and inflammatory diseases. The sulfonamide group further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

In vitro studies have demonstrated the compound's ability to inhibit the activity of several kinases, particularly those involved in cell proliferation and survival. For instance, research indicates that it may exhibit inhibitory effects on cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are critical in regulating cellular processes such as DNA replication and immune responses. The fluorine atom at the 4-position of one phenyl ring is thought to play a crucial role in enhancing binding affinity by forming hydrogen bonds with key residues in the target proteins.

The synthesis of N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazolopyridine core typically involves cycloaddition reactions between azides and alkynes, followed by functional group modifications to incorporate the chloro and fluoro substituents. The final step involves the introduction of the sulfonamide group through nucleophilic substitution or other suitable methods. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits moderate oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for any potential drug candidate. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing that it is susceptible to degradation by certain cytochrome P450 enzymes but remains stable enough for further development.

The potential therapeutic applications of N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide are vast. Given its kinase inhibitory activity, it may be explored as a treatment for various types of cancer where abnormal kinase activity plays a role in tumor growth and progression. Furthermore, its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Clinical trials are currently being planned to evaluate its efficacy and safety in human patients.

The development of novel drug candidates like N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of computational modeling with experimental validation has accelerated the discovery process significantly. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can rapidly identify promising compounds with minimal trial-and-error experimentation.

In conclusion，N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-3-methyl-[1，2，4]triazolo[4，3-a]pyridine-6-sulfonamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its potential applications in treating cancer and inflammatory diseases make it a valuable compound for further research。 As our understanding of molecular interactions continues to grow，this compound will likely play an important role in future drug development efforts。